Cas no 1235647-07-0 (8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline)

8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline structure
1235647-07-0 structure
Product name:8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline
CAS No:1235647-07-0
MF:C20H19N5O2S
MW:393.462162256241
CID:6477444
PubChem ID:49713167

8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline Chemical and Physical Properties

Names and Identifiers

    • 8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline
    • 8-((4-(1H-benzo[d]imidazol-2-yl)piperazin-1-yl)sulfonyl)quinoline
    • AKOS024761579
    • 8-[4-(1H-benzimidazol-2-yl)piperazin-1-yl]sulfonylquinoline
    • 1235647-07-0
    • 8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline
    • F5825-0127
    • Inchi: 1S/C20H19N5O2S/c26-28(27,18-9-3-5-15-6-4-10-21-19(15)18)25-13-11-24(12-14-25)20-22-16-7-1-2-8-17(16)23-20/h1-10H,11-14H2,(H,22,23)
    • InChI Key: RNHRUVXJOOEQGP-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2=CC=CN=C12)(N1CCN(C2=NC3C=CC=CC=3N2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 393.12594604g/mol
  • Monoisotopic Mass: 393.12594604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 90.6Ų

8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5825-0127-5μmol
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline
1235647-07-0
5μmol
$63.0 2023-09-09
Life Chemicals
F5825-0127-2mg
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline
1235647-07-0
2mg
$59.0 2023-09-09
Life Chemicals
F5825-0127-4mg
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline
1235647-07-0
4mg
$66.0 2023-09-09
Life Chemicals
F5825-0127-5mg
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline
1235647-07-0
5mg
$69.0 2023-09-09
Life Chemicals
F5825-0127-25mg
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline
1235647-07-0
25mg
$109.0 2023-09-09
Life Chemicals
F5825-0127-75mg
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline
1235647-07-0
75mg
$208.0 2023-09-09
Life Chemicals
F5825-0127-10mg
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline
1235647-07-0
10mg
$79.0 2023-09-09
Life Chemicals
F5825-0127-15mg
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline
1235647-07-0
15mg
$89.0 2023-09-09
Life Chemicals
F5825-0127-50mg
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline
1235647-07-0
50mg
$160.0 2023-09-09
Life Chemicals
F5825-0127-30mg
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline
1235647-07-0
30mg
$119.0 2023-09-09

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